Motilin-(1-13) (human)

Motilin-(1-13) (human) is the essential N-terminal fragment of the full 22-amino acid peptide hormone, motilin. This region is fundamentally responsible for binding to and activating the motilin receptor (a G protein-coupled receptor, GPR38), which is the primary mechanism for stimulating interdigestive gastrointestinal motility, often referred to as the migrating motor complex (MMC). [REFS-1, REFS-2] Its primary function is to induce smooth muscle contractions, making it a critical tool for research in gastroenterology and pharmacology. [3]

Substituting Motilin-(1-13) with full-length motilin, species variants, or non-peptide agonists like erythromycin can compromise experimental specificity and reproducibility. The C-terminal region of full-length motilin (residues 14-22) serves primarily to stabilize the active N-terminal domain, adding molecular complexity without being essential for core receptor activation. [1] Non-peptide agonists ('motilides') exhibit significantly lower potency and may induce different receptor kinetics, such as desensitization rates, compared to the endogenous peptide fragment. [REFS-2, REFS-3] Furthermore, motilin sequences from other species (e.g., porcine, canine) have key amino acid differences that can lead to reduced or absent activity at the human receptor, making the human sequence critical for relevant studies. [4]

Minimal Active Core for Receptor Studies

Structure-function analysis demonstrates that the N-terminal region of motilin constitutes the essential unit for biological activity and receptor binding. Specifically, the [1-7] amino acid sequence is the minimal structure for activity, while the C-terminal region [10-22] primarily serves to stabilize the interaction. [1] Procuring the (1-13) fragment provides the complete core active region while minimizing the molecular complexity associated with the full-length peptide's stabilizing tail.

For researchers focused on the direct mechanism of receptor activation, this fragment provides the necessary functional components without the potentially confounding C-terminal sequence.

Higher Potency vs. Erythromycin

In functional assays using human recombinant motilin receptors, motilin demonstrates substantially higher potency than the widely used non-peptide agonist, erythromycin. Motilin acts as a full agonist with an EC50 of 0.11 nM, while erythromycin requires a concentration of 69 nM to achieve the same effect. [1] This makes Motilin-(1-13), as the core active fragment, a more efficient and potent tool for direct receptor stimulation.

This significant potency difference allows for the use of much lower, more physiologically relevant concentrations in vitro, reducing the risk of off-target effects and conserving material.

N-Terminus Requirement for Activity

The absolute requirement for an intact N-terminus is demonstrated by studies on N-terminally truncated motilin fragments. Synthetic fragments lacking the first one or two amino acids (e.g., motilin-(2-22) or -(3-22)) were found to be more than 1000 times less potent than the native (1-22) molecule in stimulating rabbit duodenal muscle contraction. [1] This confirms that the N-terminal phenylalanine is critical and that the (1-13) fragment retains this essential structural feature for high-potency activity.

This provides a strong rationale for procuring a high-purity fragment with a guaranteed, intact N-terminus, as even minor degradation or truncation renders the peptide functionally useless.

Reference Standard for Receptor Assays

Ideal for use as a high-potency reference agonist in competitive binding assays or functional screens for novel motilin receptor modulators. Its identity as the core active domain provides a clear, potent, and structurally relevant baseline for comparison against test compounds. [1]

Ex Vivo GI Contractility Studies

For use in organ bath experiments with human or rabbit gastrointestinal tissue to directly study the effects of motilin receptor activation on smooth muscle contraction. Its high potency ensures a robust and measurable response at nanomolar concentrations, avoiding the need for the high, potentially non-specific concentrations required for lower-potency analogs. [2]

Structure-Activity Relationship Analysis

Serves as a critical tool for dissecting the specific interactions between the N-terminal domain of motilin and the receptor's binding pocket. Its use eliminates variables associated with the C-terminal tail, allowing for precise characterization of the domains responsible for receptor activation. [3]